Cas no 2137030-57-8 ((1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine)

• Product Name: (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine
• CAS No: 2137030-57-8
• MF: C₁₂H₁₄BrNO
• MW: 268.149662494659
• CID: 6442535
• PubChem ID: 165795069
• Update Time: 2025-10-24

(1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine
• EN300-745294
• 2137030-57-8

• Inchi： 1S/C12H14BrNO/c1-7(2)12(14)11-5-8-3-4-9(13)6-10(8)15-11/h3-7,12H,14H2,1-2H3/t12-/m0/s1
• InChI Key： AWBNSJIWAJNUJS-LBPRGKRZSA-N
• SMILES： BrC1C=CC2=C(C=1)OC(=C2)[C@H](C(C)C)N

Computed Properties

• Exact Mass: 267.02588g/mol
• Monoisotopic Mass: 267.02588g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 39.2Ų

Additional information on (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine

Introduction to (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine (CAS No. 2137030-57-8)

Introduction

The compound (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine, with the CAS registry number 2137030-57-8, is a structurally complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzofuran derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The molecule's structure features a benzofuran ring substituted with a bromine atom at the 6-position, a chiral center at the 1-position of the amine group, and a methyl group attached to the propanamine backbone. These structural elements contribute to its unique physicochemical properties and biological functions.

Structural Features and Synthesis

The synthesis of (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine involves a series of carefully designed organic reactions, including Stille coupling, Mitsunobu reaction, and asymmetric induction techniques. The benzofuran moiety is typically synthesized via a furan ring-opening reaction followed by cyclization, while the amino group is introduced through reductive amination or direct alkylation. The stereochemistry at the chiral center is controlled using chiral auxiliaries or enantioselective catalysts, ensuring the desired (S)-configuration. Recent advancements in catalytic asymmetric synthesis have significantly improved the yield and enantiomeric excess of this compound, making it more accessible for further studies.

Pharmacological Activity and Biological Applications

Research on (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine has revealed its potential as a modulator of G-protein coupled receptors (GPCRs), particularly targeting the serotoninergic system. Studies conducted in vitro have demonstrated that this compound exhibits selective binding affinity for the 5-HT_2B receptor, a target associated with various physiological processes, including vasoconstriction, cell proliferation, and mood regulation. Preclinical experiments in animal models have shown that this compound can modulate receptor activity without inducing significant adverse effects, suggesting its potential as a therapeutic agent for conditions such as migraines, fibrosis, and mood disorders.

Moreover, this compound has been investigated for its role in neuroprotective effects. Recent findings indicate that it may inhibit neuroinflammation by modulating microglial activation, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The bromine substituent at the 6-position of the benzofuran ring plays a critical role in enhancing its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are essential for its therapeutic efficacy.

Chemical Properties and Stability

The chemical stability of (1S)-1-(6-bromo-1-benzofuran-2-yl)-2-methylpropan-1-amine is influenced by its structural features. The benzofuran ring provides aromatic stability, while the amino group contributes to hydrogen bonding capabilities. Under normal storage conditions, the compound remains stable; however, exposure to strong oxidizing agents or prolonged heating may lead to degradation. Its solubility in common organic solvents such as dichloromethane and ethanol facilitates its use in various chemical reactions and biological assays.

Recent studies have also explored the impact of stereochemistry on the compound's properties. The (S)-configuration at the chiral center has been shown to enhance its bioavailability compared to its (R) counterpart. This highlights the importance of stereochemistry in drug design and underscores the need for precise control during synthesis.

Applications in Drug Discovery and Development

The unique combination of structural features and pharmacological activity makes (1S)-1-(6-bromo